N-methyl-N-[4-({[4-(propan-2-yl)phenyl]sulfonyl}amino)phenyl]acetamide

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-methyl-N-[4-[(4-propan-2-ylphenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-13(2)15-5-11-18(12-6-15)24(22,23)19-16-7-9-17(10-8-16)20(4)14(3)21/h5-13,19H,1-4H3
• InChI Key: GYOJKFFWIFAETA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N(C)C(=O)C

Description

N-methyl-N-[4-({[4-(propan-2-yl)phenyl]sulfonyl}amino)phenyl]acetamide is a complex organic compound with a unique structure that includes a sulfonyl group and an acetamide group

Preparation Methods

The synthesis of N-methyl-N-[4-({[4-(propan-2-yl)phenyl]sulfonyl}amino)phenyl]acetamide typically involves multiple steps. One common method includes the reaction of 4-isopropylbenzenesulfonyl chloride with N-methyl-4-aminophenylacetamide in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Chemical Reactions Analysis

N-methyl-N-[4-({[4-(propan-2-yl)phenyl]sulfonyl}amino)phenyl]acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group, where nucleophiles like amines or thiols replace the sulfonyl group, forming new derivatives.

Scientific Research Applications

N-methyl-N-[4-({[4-(propan-2-yl)phenyl]sulfonyl}amino)phenyl]acetamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases

Mechanism of Action

The mechanism of action of N-methyl-N-[4-({[4-(propan-2-yl)phenyl]sulfonyl}amino)phenyl]acetamide involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins, potentially inhibiting their function. This interaction can disrupt various cellular pathways, leading to the compound’s biological effects .

Comparison with Similar Compounds

N-methyl-N-[4-({[4-(propan-2-yl)phenyl]sulfonyl}amino)phenyl]acetamide can be compared with similar compounds such as:

N-phenylpropionamide: This compound lacks the sulfonyl group, making it less reactive in certain chemical reactions.

N-methyl-N-(propan-2-yl)-2-{[4-(propan-2-yl)phenyl]amino}acetamide: This compound has a similar structure but differs in the position and type of substituents, leading to different chemical and biological properties

By understanding the unique properties and applications of this compound, researchers can further explore its potential in various scientific fields.